Cas no 1112-63-6 (Distannoxane,1,1,1,3,3,3-hexaethyl-)

• Product Name: Distannoxane,1,1,1,3,3,3-hexaethyl-
• CAS No: 1112-63-6
• MF: C₁₂H₃₀OSn₂
• MW: 427.786002635956
• CID: 177912
• PubChem ID: 16682949
• Update Time: 2025-10-29

Distannoxane,1,1,1,3,3,3-hexaethyl- Chemical and Physical Properties

Names and Identifiers

• Distannoxane,1,1,1,3,3,3-hexaethyl-
• BIS(TRIETHYLTIN)OXIDE
• triethyl(triethylstannyloxy)stannane
• (Triethylstannyloxy)triethylstannat
• 1,1,1,3,3,3-Hexaethyldistannoxane
• Bis-(triethylzinn)-oxid
• Bis-triethylstannyl-ether
• Distannoxane,hexaethyl
• EINECS 214-194-1
• Hexaethyldistannoxane
• hexamethyldistannoxane
• Oxybis<triethylzinn>
• hexaethyl-distannoxan
• Oxybis(triethylstannane)
• 3,3,5,5-Tetraethyl-3,5-distanna-4-oxaheptane
• 1,1,1,3,3,3-Hexaethyl-2-oxa-1,3-distannapropane
• bis-(Triethyltin)oxide
• starbld0016551
• DTXSID90149538
• Bis(triethyltin) oxide
• AKOS025293699
• 1112-63-6
• Distannoxane, 1,1,1,3,3,3-hexaethyl-
• UNII-BD6T29DX3B
• BD6T29DX3B
• Distannoxane, hexaethyl-
• SCHEMBL1808545

• MDL： MFCD00468044
• Inchi： 1S/6C2H5.O.2Sn/c6*1-2;;;/h6*1H2,2H3;;;
• InChI Key： VIULBFHXDPUWIL-UHFFFAOYSA-N
• SMILES： [Sn](CC)(CC)(CC)O[Sn](CC)(CC)CC

Computed Properties

• Exact Mass: 430.03400
• Monoisotopic Mass: 430.034059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: No data available
• Density: 1,377 g/cm3
• Melting Point: No data available
• Boiling Point: 125°C 4mm
• Flash Point: 134.2±22.6 °C
• PSA: 9.23000
• LogP: 5.01340
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

Distannoxane,1,1,1,3,3,3-hexaethyl- Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 2788
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： 26-36/37/39
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• TSCA：No
• Risk Phrases：R20/21/22; R36/37/38
• Safety Term：Analytical Methods:   For occupational chemical analysis use NIOSH: Organotin Compounds 5504."> Poison by intraperitoneal route. When heated to decomposition it emits toxic fumes of Sn.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organo-post-transition metal compounds Organotin compounds Triorganotin compounds

Additional information on Distannoxane,1,1,1,3,3,3-hexaethyl-

Comprehensive Guide to Distannoxane,1,1,1,3,3,3-hexaethyl- (CAS No. 1112-63-6): Properties, Applications, and Market Insights

Distannoxane,1,1,1,3,3,3-hexaethyl- (CAS No. 1112-63-6) is a specialized organotin compound with unique chemical properties that make it valuable in various industrial and research applications. This compound, often referred to as hexaethyldistannoxane, belongs to the class of distannoxanes, which are known for their stability and reactivity in specific chemical environments. Researchers and manufacturers frequently seek information on hexaethyl distannoxane synthesis, distannoxane applications, and CAS 1112-63-6 properties, reflecting its growing relevance in advanced material science.

The molecular structure of Distannoxane,1,1,1,3,3,3-hexaethyl- features a central tin-oxygen-tin (Sn-O-Sn) backbone, with ethyl groups attached to each tin atom. This configuration contributes to its thermal stability and solubility in organic solvents, making it a preferred choice for organotin catalysis and polymer stabilization. Recent studies highlight its role in green chemistry initiatives, where it serves as a less toxic alternative to traditional tin-based reagents. As industries shift toward sustainable practices, inquiries about eco-friendly organotin compounds and distannoxane safety data have surged in scientific databases.

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From a market perspective, the demand for Distannoxane,1,1,1,3,3,3-hexaethyl- is closely tied to advancements in renewable energy technologies. Solar panel manufacturers, for instance, explore its potential in photovoltaic encapsulants due to its UV stability. SEO trends reveal frequent queries like buy hexaethyldistannoxane and CAS 1112-63-6 suppliers, indicating robust commercial interest. Regulatory compliance also remains a key concern, with users searching for REACH-certified distannoxanes and organotin compound regulations to ensure adherence to global safety standards.

In laboratory settings, hexaethyldistannoxane is often utilized as a precursor for tin-containing nanomaterials. Its role in synthesizing tin oxide nanoparticles has been widely documented, especially for gas-sensing applications. Researchers frequently investigate distannoxane derivative synthesis and Sn-based nanocatalysts, reflecting its versatility in nanotechnology. The compound’s low volatility and controlled reactivity further make it suitable for precision chemical vapor deposition (CVD) processes.

Environmental and handling considerations for Distannoxane,1,1,1,3,3,3-hexaethyl- are critical discussion points. While it exhibits lower toxicity compared to other tin compounds, proper chemical storage protocols and personal protective equipment (PPE) are recommended. Popular search terms such as distannoxane MSDS and safe handling of organotins highlight user priorities. Recent innovations in biodegradable tin chemistry also position this compound as a subject of ongoing research, aligning with circular economy principles.

To summarize, Distannoxane,1,1,1,3,3,3-hexaethyl- (CAS No. 1112-63-6) bridges multiple disciplines—from materials science to environmental technology. Its balanced reactivity and structural adaptability continue to inspire applications in advanced manufacturing, electronics, and sustainable chemistry. For those exploring organotin compound suppliers or distannoxane technical data, understanding its multifaceted role is essential to leveraging its full potential.